Cas no 392-69-8 (2,4,6-Trimethylfluorobenzene)

• Product Name: 2,4,6-Trimethylfluorobenzene
• CAS No: 392-69-8
• MF: C₉H₁₁F
• MW: 138.182046175003
• MDL: MFCD00052365
• CID: 82249
• PubChem ID: 87573161
• Update Time: 2025-10-29

2,4,6-Trimethylfluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1,3,5-trimethylbenzene
• 2,4,6-Trimethylfluorobenzene
• 2-Fluoromesitylene
• Mesityl Fluoride
• Fluoromesitylene
• 2,4,6-Trimethyl-1-fluorobenzene
• NSC 10359
• Benzene, 2-fluoro-1,3,5-trimethyl-
• 1-Fluoro-2,4,6-trimethylbenzene
• 2-fluoro-1,3,5-trimethyl-benzene
• Fluormesitylen
• MesitylFluoride
• NSC10359
• PubChem16939
• ZLGPNBBJPOBSLY-UHFFFAOYSA-
• PC4377W
• ZLGPNBBJPOBSLY-UHFFFAOYSA-N
• SBB086025
• 2394AE
• BBL102153
• STL55
• STL555952
• FCH932084
• N
• 392-69-8
• FT-0607772
• 2-Fluoro-1,3,5-trimethylbenzene #
• M1201
• MFCD00052365
• A824501
• SY048440
• AKOS006223924
• DTXSID70192446
• AS-33099
• NSC-10359
• SCHEMBL662008
• InChI=1/C9H11F/c1-6-4-7(2)9(10)8(3)5-6/h4-5H,1-3H3
• DB-021132

• MDL： MFCD00052365
• Inchi： 1S/C9H11F/c1-6-4-7(2)9(10)8(3)5-6/h4-5H,1-3H3
• InChI Key： ZLGPNBBJPOBSLY-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 138.08400
• Monoisotopic Mass: 138.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.969±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -36.7 ºC
• Boiling Point: 165°C(lit.)
• Flash Point: 47.6±6.2 ºC,
• Refractive Index: 1.4861 (589.3 nm 15 ºC)
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: 2.75090
• Solubility: Not available

2,4,6-Trimethylfluorobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501a
• Hazardous Material transportation number：1993
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,4,6-Trimethylfluorobenzene

2,4,6-Trimethylfluorobenzene: A Comprehensive Overview

2,4,6-Trimethylfluorobenzene (CAS No. 392-69-8) is a versatile aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, also known as 1-fluoro-2,4,6-trimethylbenzene, is characterized by its unique structure and properties. With a molecular formula of C8H11FO, it exhibits a combination of electron-donating methyl groups and an electron-withdrawing fluorine atom on the benzene ring. This structural arrangement imparts 2,4,6-trimethylfluorobenzene with distinctive chemical reactivity and physical properties.

The synthesis of 2,4,6-trimethylfluorobenzene typically involves the substitution of hydrogen atoms on the benzene ring with methyl and fluorine groups. This process can be achieved through various methods such as Friedel-Crafts alkylation or directed metallation strategies. Recent advancements in catalytic systems have enabled more efficient and selective synthesis routes for this compound. For instance, researchers have explored the use of transition metal catalysts to enhance the regioselectivity of the substitution reactions, which is crucial for obtaining high-purity 2,4,6-trimethylfluorobenzene.

One of the most notable applications of 2,4,6-trimethylfluorobenzene is in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and optoelectronic devices. Recent studies have demonstrated that incorporating 2,4,6-trimethylfluorobenzene into polymer blends can significantly improve their charge transport properties. For example, a 2023 study published in *Advanced Materials* reported that films made from a blend of 2,4,6-trimethylfluorobenzene and conjugated polymers exhibited enhanced carrier mobility and stability under ambient conditions.

In addition to its role in materials science, 2,4,6-trimethylfluorobenzene has found applications in drug discovery and development. The compound's ability to act as a ligand in metalloenzyme models has been explored in recent research. A 2023 paper in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for designing inhibitors against certain proteases involved in neurodegenerative diseases. The fluorine atom in its structure contributes to its bioavailability and selectivity when interacting with biological targets.

The environmental impact and safety profile of 2,4,6-trimethylfluorobenzene are also critical considerations. Recent toxicological studies have focused on understanding its acute and chronic effects on aquatic organisms. According to a 2023 report by the European Chemicals Agency (ECHA), 2,4,6-trimethylfluorobenzene exhibits low toxicity to fish and algae under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems.

Looking ahead, the demand for 2,4,6-trimethylfluorobenzene is expected to grow due to its expanding applications in specialty chemicals and advanced materials. The development of sustainable synthesis methods will be key to meeting this demand while minimizing environmental impact. Researchers are actively exploring green chemistry approaches such as enzymatic catalysis and solvent-free reactions to produce 2,4,trime thylfluorobenzene more efficiently.

In conclusion, 2 , 4 , 6 - trim ethyl fluoro benz ene ( CAS No . 39 8 ) is a multifaceted compound with promising potential across diverse industries . Its unique chemical properties , combined with ongoing research into new applications , ensure that this compound will remain a focal point for innovation in chemistry and materials science . As advancements continue , we can anticipate even more groundbreaking uses for this remarkable molecule .